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Compound of Interest

Compound Name: insta-gel

Cat. No.: B1173381 Get Quote

An in-depth guide to the Material Safety Data Sheet (MSDS) for Insta-Gel Plus, a multipurpose

liquid scintillation cocktail utilized for aqueous and nonaqueous samples.[1] This document is

intended for researchers, scientists, and drug development professionals, providing a

comprehensive overview of the material's hazards, handling procedures, and safety protocols.

Product Identification
Insta-Gel Plus is a laboratory chemical mixture produced by Revvity Health Sciences B.V. It is

recognized by the following identifiers:

Trade Name: Insta-Gel Plus[2][3][4]

Article Numbers: 6013399, 6013391[2][3][4]

Identified Use: Laboratory chemicals for radiometric detection[3][5]

Hazard Identification & Classification
Insta-Gel Plus is classified as a hazardous substance according to the Globally Harmonized

System (GHS). The product is a flammable liquid and vapor that is harmful if swallowed,

causes skin irritation, may cause respiratory irritation, and leads to serious eye damage.[2][4] It

is also toxic to aquatic life with long-lasting effects.[2][3][4]

GHS Hazard Pictograms
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The following pictograms are associated with Insta-Gel Plus:

Pictogram Hazard Class

GHS02 Flame

GHS05 Corrosion

GHS07 Exclamation Mark

GHS09 Environment

Hazard Statements
H226: Flammable liquid and vapour.[2][3][4]

H302: Harmful if swallowed.[2][3][4]

H315: Causes skin irritation.[2][3][4]

H318: Causes serious eye damage.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

H411: Toxic to aquatic life with long lasting effects.[2][3][4]

Composition and Chemical Properties
The hazardous properties of Insta-Gel Plus are attributed to its primary components.

Hazardous Components
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Chemical Name Concentration Hazard Classification

Alkylphenol Polyglycolether 40-60%

Acute Tox. 4 (H302), Skin Irrit.

2 (H315), Eye Dam. 1 (H318),

Aquatic Chronic 2 (H411)

1,2,4-trimethylbenzene 40-60%

Flam. Liq. 3 (H226), Acute Tox.

4 (H332), Skin Irrit. 2 (H315),

Eye Irrit. 2 (H319), STOT SE 3

(H335), Aquatic Chronic 2

(H411)

Physical and Chemical Properties
Property Value

Appearance Colorless Fluid[3][4]

Odor Characteristic[3][4]

Boiling Point 170 °C (338 °F)[3]

Flash Point ~50 °C[1]

Lower Explosion Limit 1.1 Vol % (for 1,2,4-trimethylbenzene)[3]

Melting/Freezing Point Undetermined[3]

Toxicological Information
Toxicological data for the hazardous components are summarized below. Note that detailed

experimental protocols for these studies are not provided in the material safety data sheet. The

values are typically derived from standardized testing guidelines (e.g., OECD).

Acute Toxicity Data for 1,2,4-trimethylbenzene
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Exposure Route Type Species Value

Oral LD50 Rat 3,400 mg/kg[3]

Dermal LD50 Rabbit 3,160 mg/kg[3]

Inhalative LC50/4 h Rat 18 mg/l[3]

Safety and Handling Protocols
The following diagrams outline the essential workflows for the safe handling and emergency

response associated with Insta-Gel Plus.

Hazard Identification and Personal Protective Equipment
(PPE) Workflow
This workflow details the process from identifying the material's hazards to selecting the

appropriate personal protective equipment.
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Caption: Workflow for identifying hazards and selecting appropriate PPE.

First-Aid Response Protocol for Exposure
This decision tree outlines the immediate first-aid measures to be taken in case of accidental

exposure to Insta-Gel Plus.

Caption: Decision tree for first-aid measures upon exposure.

Spill Containment and Cleanup Procedure
This workflow provides a systematic approach to managing spills of Insta-Gel Plus in a

laboratory setting.
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Spill Detected

Ensure adequate ventilation
& wear appropriate PPE

Contain spill with inert,
liquid-binding material

(sand, diatomite, universal binders)

Collect absorbed material
into a suitable container for disposal

Dispose of contaminated material
as hazardous waste according

to regulations (Section 13)

Spill Cleaned

Click to download full resolution via product page

Caption: Step-by-step workflow for spill containment and cleanup.

Precautionary Measures
Safe handling and storage are critical to minimizing risk. The following precautionary

statements are mandated:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[3]
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P233: Keep container tightly closed.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water.[3]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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